Cas no 2138068-39-8 (methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate)

• Product Name: methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate
• CAS No: 2138068-39-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5841804
• PubChem ID: 165493435
• Update Time: 2025-05-25

methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate
• EN300-1139019
• methyl 2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoate
• 2138068-39-8

• Inchi： 1S/C11H16N2O2/c1-7(11(14)15-3)10-8-5-4-6-9(8)12-13(10)2/h7H,4-6H2,1-3H3
• InChI Key： LTIPGFHZZXGNHK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1=C2C(CCC2)=NN1C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate

Methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate (CAS No: 2138068-39-8)

The compound methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate (CAS No: 2138068-39-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of cyclopentacpyrazoles, which are heterocyclic compounds with a fused ring system consisting of a pyrazole and a cyclopentane moiety. The presence of the methyl group and the propanoate ester further enhances its chemical versatility and potential applications.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a precursor in the synthesis of advanced materials such as organic semiconductors and phosphorescent materials. The cyclopentacpyrazole core is known for its excellent electron-deficient character, making it an ideal candidate for applications in optoelectronic devices. Researchers have demonstrated that derivatives of this compound can exhibit high quantum yields in phosphorescence, which is a critical property for applications in lighting and display technologies.

One of the most notable advancements involving methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate is its role in the development of near-infrared (NIR) emitting materials. By modifying the substituents on the cyclopentacpyrazole ring, scientists have been able to tune the emission wavelength into the NIR region, which is highly desirable for applications in bioimaging and telecommunications. This compound has also shown potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are emerging as promising materials for gas storage and catalysis.

The synthesis of this compound typically involves a multi-step process that includes Stille coupling, Suzuki coupling, and other cross-coupling reactions. These methods allow for precise control over the substitution pattern on the cyclopentacpyrazole ring, enabling the creation of derivatives with tailored properties. Recent research has focused on optimizing these synthetic routes to improve yield and reduce costs, making this compound more accessible for large-scale applications.

In terms of physical properties, methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate exhibits a high degree of thermal stability and excellent solubility in common organic solvents such as dichloromethane and tetrahydrofuran. These characteristics make it suitable for use in solution-based fabrication techniques like spin-coating and inkjet printing, which are widely used in the manufacturing of electronic devices.

Another area where this compound has shown promise is in the field of biochemistry. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand for metalloenzymes and metalloproteins. This property could pave the way for new applications in catalysis and drug delivery systems.

Looking ahead, the continued exploration of methyl 2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoate and its derivatives is expected to yield even more innovative applications across various industries. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a crucial role in shaping the future of technology and medicine.